Cas no 26094-11-1 (Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester)
26094-11-1 structure
Product Name:Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester
CAS No:26094-11-1
MF:C7H11NOS
MW:157.233340501785
CID:271784
PubChem ID:213304
Update Time:2025-04-19
Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester
- (2-methyl-4-oxopentan-2-yl) thiocyanate
- DTXSID30180728
- 4-methyl-4-thiocyanatopentan-2-one
- 26094-11-1
- 1,1-Dimethyl-3-oxobutylthiocyanate
- Thiocyanic acid, 1,1-dimethyl-3-oxobutyl ester
- Rhodanpinacolin
- omega-Rhodanpinakolin
- omega-Rhodanpinakolin [German]
- 2-methyl-2-thiocyano-4-pentanone
-
- Inchi: 1S/C7H11NOS/c1-6(9)4-7(2,3)10-5-8/h4H2,1-3H3
- InChI Key: KZOYOWHFCLDEAN-UHFFFAOYSA-N
- SMILES: S(C#N)C(C)(C)CC(C)=O
Computed Properties
- Exact Mass: 157.05623
- Monoisotopic Mass: 157.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.2Ų
Experimental Properties
- Density: 1.058
- Boiling Point: 255.9°C at 760 mmHg
- Flash Point: 108.5°C
- Refractive Index: 1.482
- PSA: 40.86
Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
26094-11-1 (Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester) Related Products
- 23550-40-5(4-Methyl-4-(methylthio)pentan-2-one)
- 92585-08-5(4-Mercapto-2-pentanone)
- 13679-85-1(2-methylthiolan-3-one)
- 16630-52-7(3-(Methylthio)butanal)
- 27205-24-9(3-(Ethylthio)butanal)
- 34047-39-7(4-(methylsulfanyl)butan-2-one)
- 19872-52-7(4-Mercapto-4-methyl-2-pentanone)
- 38433-74-8(3-(methylthio)hexanal)
- 151390-51-1(Thiocyanic acid,4-oxopentyl ester)
- 38462-22-5(p-Mentha-8-thiol-3-one)
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